Cas no 15519-23-0 (Ethanone, 1-[4-(1-hydroxyethyl)phenyl]-)

• Product name: Ethanone, 1-[4-(1-hydroxyethyl)phenyl]-
• CAS No: 15519-23-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 96452
• PubChem ID: 12588094

Ethanone, 1-[4-(1-hydroxyethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1-hydroxyethyl)phenyl]-
• 1-[4-(1-hydroxyethyl)phenyl]ethanone
• DTXSID60503527
• 1-[4-(1-Hydroxyethyl)phenyl]ethan-1-one
• NWDDTMPWTLSMBS-UHFFFAOYSA-N
• 1-[4-(1-hydroxy-ethyl)-phenyl]-ethanone
• 15519-23-0
• 1-[4-(1-Hydroxyethyl)-phenyl]-ethanone
• SCHEMBL1262317

• Inchi： InChI=1S/C10H12O2/c1-7(11)9-3-5-10(6-4-9)8(2)12/h3-7,11H,1-2H3
• InChI Key： NWDDTMPWTLSMBS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)C)=CC=1)C

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.3